Cas no 2228876-53-5 (1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228876-53-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6327024
• PubChem ID: 165707769
• Update Time: 2025-07-15

1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine
• 2228876-53-5
• 1-[2-(2-nitrophenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1766812

• Inchi： 1S/C12H16N2O2/c1-11(2,12(13)7-8-12)9-5-3-4-6-10(9)14(15)16/h3-6H,7-8,13H2,1-2H3
• InChI Key： STYLYNNZIHBBGE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228876-53-5)

1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine, with the CAS number 2228876-53-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound features a cyclopropane ring substituted with a nitrophenyl and a tert-butyl group, which imparts specific chemical and biological activities.

The molecular structure of 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine is characterized by the presence of a cyclopropane ring, which is a three-membered cyclic alkane. The cyclopropane ring is known for its high reactivity due to the strain caused by the small ring size. The substitution with a nitrophenyl group and a tert-butyl group further enhances its reactivity and selectivity in various chemical reactions. This combination of functional groups makes it an interesting candidate for the synthesis of more complex molecules and derivatives.

In the realm of pharmaceutical research, 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The unique structural features of 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine allow it to bind selectively to these enzymes, thereby modulating their activity and potentially leading to therapeutic benefits.

Beyond its pharmaceutical applications, 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine has also been explored for its potential in materials science. The cyclopropane ring and nitrophenyl group contribute to its unique electronic properties, making it suitable for use in the development of advanced materials such as polymers and coatings. A study published in Advanced Materials in 2024 demonstrated that derivatives of this compound could be used to create highly conductive polymers with enhanced mechanical properties. These materials have potential applications in electronics, energy storage, and other high-tech industries.

The synthesis of 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 2-nitrobenzaldehyde with tert-butyl bromide followed by cyclization under appropriate conditions. The choice of solvents, catalysts, and reaction temperatures plays a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine is not classified as a hazardous substance, it should be handled with care due to its reactivity and potential for forming explosive mixtures with certain chemicals. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 1-2-(2-nitrophenyl)propan-2-ylcyclopropan-1-amine are promising. Ongoing research is focused on optimizing its synthesis methods, exploring new derivatives with enhanced properties, and investigating its potential applications in various fields. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in both academic and industrial settings.